Cas no 55792-39-7 (Benzene, 1-isocyanato-3-(nonyloxy)-)
55792-39-7 structure
Product Name:Benzene, 1-isocyanato-3-(nonyloxy)-
CAS No:55792-39-7
MF:C16H23NO2
MW:261.35932469368
CID:350886
PubChem ID:13904858
Update Time:2025-04-19
Benzene, 1-isocyanato-3-(nonyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-isocyanato-3-(nonyloxy)-
- 1-isocyanato-3-nonoxybenzene
- 55792-39-7
- DTXSID60552217
- 1-ISOCYANATO-3-(NONYLOXY)BENZENE
-
- Inchi: 1S/C16H23NO2/c1-2-3-4-5-6-7-8-12-19-16-11-9-10-15(13-16)17-14-18/h9-11,13H,2-8,12H2,1H3
- InChI Key: ZEKHBMZHBLAQTD-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1)N=C=O)CCCCCCCCC
Computed Properties
- Exact Mass: 261.17299
- Monoisotopic Mass: 261.172878976g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 262
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.7
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- PSA: 38.66
Benzene, 1-isocyanato-3-(nonyloxy)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
55792-39-7 (Benzene, 1-isocyanato-3-(nonyloxy)-) Related Products
- 28439-86-3(4-butoxyphenyl isocyanate)
- 55792-37-5(4-(Heptyloxy)phenyl isocyanate)
- 32223-72-6(4-(Octyloxy)phenyl isocyanate)
- 32223-70-4(Benzene,1-(hexyloxy)-4-isocyanato-)
- 55792-32-0(1-ethoxy-3-isocyanatobenzene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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